Cas no 2229103-93-7 (2-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanenitrile)

• Product Name: 2-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanenitrile
• CAS No: 2229103-93-7
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5853303
• PubChem ID: 165860424
• Update Time: 2025-10-16

2-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanenitrile
• 2229103-93-7
• EN300-1729729

• Inchi： 1S/C8H10N2O2/c1-8(2,5-9)6-4-7(11-3)10-12-6/h4H,1-3H3
• InChI Key： TYPSRMUBFZFDLC-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C(C#N)(C)C

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanenitrile

Introduction to 2-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanenitrile (CAS No. 2229103-93-7)

2-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanenitrile, with the CAS number 2229103-93-7, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and features a distinctive molecular structure that includes a methoxy-substituted oxazole ring and a methyl-substituted nitrile group. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanenitrile is C₉H₁₁N₃O₂, and its molecular weight is approximately 185.19 g/mol. The compound's structural characteristics, such as the presence of the nitrile group and the methoxy-substituted oxazole ring, contribute to its stability and reactivity in different chemical environments. These features are crucial for its potential use in drug discovery and development.

In recent years, there has been a growing interest in the exploration of oxazole derivatives due to their diverse biological activities. Research has shown that compounds containing oxazole rings exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The methoxy substitution on the oxazole ring in 2-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanenitrile further enhances its biological profile by modulating its interaction with biological targets.

The nitrile group in 2-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanenitrile is another key functional group that contributes to its chemical versatility. Nitriles are known for their ability to undergo various chemical transformations, such as hydrolysis to carboxylic acids, reduction to primary amines, and nucleophilic addition reactions. These transformations can be leveraged to synthesize a wide range of derivatives with tailored properties for specific applications.

In the context of medicinal chemistry, 2-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanenitrile has been investigated for its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, recent research has demonstrated that 2-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanenitrile can effectively inhibit the activity of certain kinases, which are key enzymes implicated in cancer progression.

The structural flexibility of 2-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanenitrile also makes it an attractive candidate for structure-based drug design. Computational methods have been employed to model the interactions between this compound and its target proteins, providing insights into the molecular mechanisms underlying its biological activity. These studies have identified key residues and binding sites that can be targeted for optimization to enhance the compound's potency and selectivity.

Beyond its potential as a therapeutic agent, 2-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanenitrile has also found applications in other areas of chemistry and biology. For example, it can serve as a building block for the synthesis of more complex molecules with specific functionalities. The ability to introduce additional substituents or functional groups onto the core structure allows for the creation of libraries of compounds that can be screened for various biological activities.

In conclusion, 2-(3-methoxy-1,2-oxazol-5-yl)-2-methylpropanenitrile (CAS No. 2229103-93-7) is a promising compound with a unique combination of structural features that make it highly valuable in medicinal chemistry and pharmaceutical research. Its potential as a lead compound for drug discovery, along with its versatility as a synthetic intermediate, underscores its significance in advancing our understanding of chemical biology and developing new therapeutic strategies.